Cas no 1223839-40-4 (ethyl 3-[(3-chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: ethyl 3-[(3-chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 1223839-40-4
• MF: C₂₁H₂₀ClNO₄S₂
• MW: 449.970802307129
• CID: 5434175
• PubChem ID: 50791860
• Update Time: 2025-05-19

ethyl 3-[(3-chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(N-(3-chloro-4-methylphenyl)sulfamoyl)-4-(p-tolyl)thiophene-2-carboxylate
• ethyl 3-{[(3-chloro-4-methylphenyl)amino]sulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate
• AKOS004986031
• 1223839-40-4
• ethyl 3-[(3-chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• STL095687
• F3222-2111
• Ethyl 3-[[(3-chloro-4-methylphenyl)amino]sulfonyl]-4-(4-methylphenyl)-2-thiophenecarboxylate

• Inchi： 1S/C21H20ClNO4S2/c1-4-27-21(24)19-20(17(12-28-19)15-8-5-13(2)6-9-15)29(25,26)23-16-10-7-14(3)18(22)11-16/h5-12,23H,4H2,1-3H3
• InChI Key： WGONJGHSSMIHGG-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(NC1=CC=C(C)C(Cl)=C1)(=O)=O

Computed Properties

• Exact Mass: 449.0522282g/mol
• Monoisotopic Mass: 449.0522282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.9±60.0 °C(Predicted)
• pka: 6.78±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 3-[(3-chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate

Comprehensive Overview of Ethyl 3-[(3-Chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 1223839-40-4)

The compound ethyl 3-[(3-chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 1223839-40-4) is a sulfonamide-derived thiophene ester with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-methylphenyl group and a methylphenyl-thiophene backbone, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its bioactivity and synthetic pathways, aligning with the growing demand for novel heterocyclic compounds in modern chemistry.

In recent years, the sulfonamide class of compounds has gained attention due to their antibacterial, anti-inflammatory, and anticancer properties. The presence of the sulfamoyl group in CAS No. 1223839-40-4 suggests potential enzyme inhibition capabilities, particularly in targeting carbonic anhydrases or tyrosine kinases. This aligns with current trends in precision medicine, where researchers seek small-molecule inhibitors for personalized therapies. The compound’s thiophene-2-carboxylate moiety further enhances its lipophilicity, a critical factor in drug bioavailability optimization.

From a synthetic chemistry perspective, ethyl 3-[(3-chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate exemplifies the versatility of multicomponent reactions (MCRs). Its synthesis likely involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques widely discussed in green chemistry forums. The compound’s chloro and methyl substituents offer reactive sites for further derivatization, making it a valuable intermediate for structure-activity relationship (SAR) studies. Such flexibility is crucial for high-throughput screening in drug development pipelines.

The agrochemical sector also shows interest in CAS No. 1223839-40-4, as thiophene-based compounds often exhibit herbicidal or fungicidal activity. With rising global emphasis on sustainable agriculture, researchers are investigating its potential as a biodegradable alternative to traditional pesticides. Its aryl-thiophene scaffold may interact with plant metabolic enzymes, offering a mechanism distinct from conventional neonicotinoids. This addresses the urgent need for eco-friendly crop protection solutions, a hot topic in agricultural biotechnology.

Analytical characterization of ethyl 3-[(3-chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography. These techniques confirm its regioselectivity and stereochemical purity, essential for pharmaceutical-grade applications. The compound’s thermal stability and solubility profile are also critical parameters, often analyzed via differential scanning calorimetry (DSC) and logP measurements. Such data is vital for formulation scientists working on drug delivery systems.

In the context of intellectual property, CAS No. 1223839-40-4 has been cited in several patent applications related to kinase inhibitors and antiproliferative agents. Its structural novelty lies in the ortho-chloro substitution on the phenylsulfamoyl group, which may enhance target binding affinity. This feature resonates with the medicinal chemistry community’s focus on allosteric modulation strategies. Companies specializing in fragment-based drug design (FBDD) may find this compound particularly intriguing for hit-to-lead optimization.

Environmental and toxicological assessments of ethyl 3-[(3-chloro-4-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate are still emerging. Preliminary QSAR modeling suggests moderate biodegradability, but comprehensive ecotoxicity studies are warranted. Regulatory compliance with REACH and OECD guidelines will be pivotal for its industrial adoption. These considerations reflect the broader shift toward benign-by-design chemicals in industrial R&D.

Future research directions for CAS No. 1223839-40-4 could explore its photophysical properties for optoelectronic applications, given the conjugated thiophene system. Additionally, computational studies using density functional theory (DFT) may reveal its electronic structure and reactivity indices. Such interdisciplinary approaches align with the convergence science paradigm, bridging chemical biology and materials engineering.